(1-Benzenesulfonyl-1H-pyrrol-3-yl)-acetic acid

• Molecular Formula: C12H11NO4S
• Molecular Weight: 265.29 g/mol
• IUPAC Name: 2-[1-(benzenesulfonyl)pyrrol-3-yl]acetic acid
• InChI: InChI=1S/C12H11NO4S/c14-12(15)8-10-6-7-13(9-10)18(16,17)11-4-2-1-3-5-11/h1-7,9H,8H2,(H,14,15)
• InChI Key: IXDUFAGHUZLWNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C=CC(=C2)CC(=O)O

Description

(1-Benzenesulfonyl-1H-pyrrol-3-yl)-acetic acid is a useful research compound. Its molecular formula is C12H11NO4S and its molecular weight is 265.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of (1-benzenesulfonyl-1H-pyrrol-3-yl)-acetic acid methyl ester (1.4 g, 5.01 mmol) in co-solvents of THF and water (1:1, 10 mL) was added LiOH hydrate (0.84 g, 20 mmol). The mixture was stirred at room temperature for 45 minutes and diluted with 50 mL of water. The resulting aqueous solution was washed once with EtOAc, acidified with 6N HCl, and extracted with EtOAc. The combined organic layers were dried over MgSO4 and concentrated to a sticky yellow oil (1.33 g, 100%). The crude product was used directly. MS (ES+): m/e=266.1 (M+H); LC/Method A/3.08 min.